N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide

• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-[[6-(3,5-dimethylphenoxy)-2-phenylpyrimidin-4-yl]amino]formamide
• InChI: InChI=1S/C19H18N4O2/c1-13-8-14(2)10-16(9-13)25-18-11-17(23-20-12-24)21-19(22-18)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,20,24)(H,21,22,23)
• InChI Key: RTMXNKSZOXVPJM-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OC2=NC(=NC(=C2)NNC=O)C3=CC=CC=C3)C

Description

N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide, also known as DMFP, is a chemical compound that has gained significant attention due to its potential therapeutic applications. DMFP belongs to the class of pyrimidine derivatives and is synthesized using a specific method.

Mechanism of Action

N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide exerts its anticancer activity by inducing apoptosis, which is a programmed cell death process. This compound also inhibits the activity of specific enzymes and signaling pathways that are critical for cancer cell survival and proliferation. Furthermore, this compound has been shown to modulate the expression of specific genes that are involved in cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit low toxicity and minimal adverse effects in preclinical studies. This compound has also been shown to exhibit good pharmacokinetic properties, including good oral bioavailability and rapid absorption. This compound has been shown to accumulate in tumor tissues, which is a desirable characteristic for a potential anticancer drug.

Advantages and Limitations for Lab Experiments

N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide has several advantages for lab experiments, including its potent anticancer activity, low toxicity, and good pharmacokinetic properties. However, this compound has some limitations, including its high cost of synthesis and the need for further preclinical and clinical studies to evaluate its safety and efficacy.

Future Directions

There are several future directions for N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide research, including the evaluation of its safety and efficacy in preclinical and clinical studies. This compound could also be further optimized to improve its pharmacokinetic properties and reduce its cost of synthesis. Furthermore, this compound could be evaluated for its potential therapeutic applications in other diseases, such as inflammatory diseases and neurodegenerative diseases.
In conclusion, this compound is a promising chemical compound that has potential therapeutic applications, particularly in the field of cancer research. This compound exhibits potent anticancer activity, low toxicity, and good pharmacokinetic properties. Further research is needed to evaluate the safety and efficacy of this compound in preclinical and clinical studies and to explore its potential therapeutic applications in other diseases.

Synthesis Methods

N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide is synthesized using a multi-step process that involves the reaction of 3,5-dimethylphenol and benzaldehyde to form 6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinol. This intermediate is then reacted with formic acid hydrazide to form the final product, this compound. The synthesis method has been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research. This compound has been shown to exhibit potent anticancer activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to inhibit angiogenesis, which is a critical process for tumor growth and metastasis.